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Compound of Interest

Compound Name: Trichlormethylsilan

Cat. No.: B14281748

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Diese vergleichende Analyse untersucht die Leistung von Trichlormethylsilan im Vergleich zu
anderen gangigen Trichlorsilanen, insbesondere Octadecyltrichlorsilan (OTS) und fluorierte
Analoga wie Perfluoroctyltrichlorsilan (FOTS), zur Herstellung von hydrophoben und
superhydrophoben Oberflachen. Die Wahl des richtigen Silans ist entscheidend flr die
Erzielung der gewlnschten Wasserabweisung, Haltbarkeit und Oberflachenfunktionalitat in
verschiedenen Forschungs- und Entwicklungsanwendungen.

Zusammenfassung der Leistungsdaten

Die hydrophoben Eigenschaften von Silanbeschichtungen werden primér durch den
Kontaktwinkel (WCA), den Abrollwinkel und die Haltbarkeit der Beschichtung bestimmt. Die
folgende Tabelle fasst typische Leistungswerte fur Trichlormethylsilan, Octadecyltrichlorsilan
und ein fluoriertes Trichlorsilan zusammen, basierend auf verfligbaren experimentellen Daten.
Es ist zu beachten, dass die genauen Werte von den Prozessparametern und dem Substrat
abhangen konnen.
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Experimentelle Protokolle

Die Herstellung von hydrophoben Beschichtungen mittels Trichlorsilanen erfolgt typischerweise

durch chemische Gasphasenabscheidung (CVD) auf einem hydroxylierten Substrat (z.B. Glas,

Siliziumwafer).

Detailliertes Protokoll fiir die chemische
Gasphasenabscheidung (CVD)

Dieses Protokoll beschreibt ein allgemeines Verfahren zur Herstellung einer hydrophoben

Silan-Monoschicht auf einem Glassubstrat.

1. Substratreinigung und -aktivierung: a. Die Glassubstrate werden zuné&chst mit einer Piranha-

Losung (eine 3:1-Mischung aus konzentrierter Schwefelsdure und 30%iger

Wasserstoffperoxidlésung) fur 30 Minuten gereinigt, um organische Verunreinigungen zu

© 2025 BenchChem. All rights reserved.

2/6 Tech Support


https://www.researchgate.net/publication/225818795_Frictional_Responses_of_Octadecyltrichlorosilane_OTS_and_1H_1H_2H_2H-Perfluorooctyltrichlorosilane_FOTS_Monolayers_Self-assembledon_Aluminium_over_Six_Orders_of_Contact_Length_Scale
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14281748?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

entfernen und die Oberflache zu hydroxylieren. Achtung: Piranha-Ldsung ist extrem &tzend und
reaktiv! b. Anschliel3end werden die Substrate griindlich mit deionisiertem Wasser gespilt und
unter einem Stickstoffstrom getrocknet. c. Zur weiteren Aktivierung kénnen die Substrate fur
10-15 Minuten einer Sauerstoff-Plasma-Behandlung ausgesetzt werden.

2. Silanabscheidung (CVD): a. Die gereinigten und aktivierten Substrate werden in eine
Vakuumkammer (Exsikkator oder spezielle CVD-Apparatur) gegeben. b. Ein kleines, offenes
Gefald mit einigen Tropfen des Trichlorsilans (z.B. Trichlormethylsilan) wird ebenfalls in die
Kammer gestellt. c. Die Kammer wird evakuiert, um eine kontrollierte Atmosphare zu schaffen.
d. Die Abscheidung erfolgt bei Raumtemperatur oder leicht erhéhter Temperatur (z.B. 60-80 °C)
Uber einen Zeitraum von 1 bis 12 Stunden. Die genauen Parameter hangen vom spezifischen
Silan und dem gewiinschten Schichtgrad ab.

3. Nachbehandlung: a. Nach der Abscheidung wird die Kammer mit einem inerten Gas (z.B.
Stickstoff) bellftet. b. Die beschichteten Substrate werden aus der Kammer genommen und mit
einem geeigneten organischen Lésungsmittel (z.B. Toluol oder Hexan) gespult, um
Uberschussiges, nicht gebundenes Silan zu entfernen. c. AbschlieBend werden die Substrate
bei 100-120 °C fur 30-60 Minuten ausgehartet, um die kovalente Bindung der Silanmolekiile an
die Oberflache und die Vernetzung der Siloxan-Schicht zu vervollstandigen.

Messung des Kontakt- und Abrollwinkels

Die hydrophoben Eigenschaften der beschichteten Oberflachen werden durch die Messung
des statischen Kontaktwinkels und des Abrollwinkels eines Wassertropfens charakterisiert. Ein
Goniometer wird verwendet, um einen Wassertropfen definierter Grof3e (typischerweise 5-10
pL) auf die Oberflache aufzubringen und den Winkel zwischen der Flussigkeits-Gas-
Grenzflache und der festen Oberflache zu messen. Fur den Abrollwinkel wird die Probe
geneigt, bis der Tropfen zu rollen beginnt.

Haltbarkeitstests

Die mechanische Bestandigkeit der hydrophoben Beschichtung wird haufig durch Abriebtests
bewertet. Ein gangiges Verfahren ist der "Steel Wool"-Test, bei dem ein mit Stahlwolle
bestiickter Stempel mit definiertem Druck eine bestimmte Anzahl von Zyklen tber die
Oberflache bewegt wird. Die Verdnderung des Kontaktwinkels vor und nach dem Test dient als
Mal fir die Abriebfestigkeit.
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Visualisierungen
Chemischer Reaktionsmechanismus

Die Bildung der hydrophoben Schicht basiert auf der Hydrolyse der Trichlorsilan-Gruppe in
Gegenwart von Wasserspuren auf der Substratoberflache, gefolgt von einer
Kondensationsreaktion mit den Hydroxylgruppen der Oberflache und benachbarten Silanol-

Molekdlen. Dies fuhrt zur Bildung einer kovalent gebundenen, selbstorganisierten Monoschicht
(SAM).

Oberflichenvorbereitung
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Abbildung 1: Reaktionsweg der Silanisierung auf einer hydroxylierten Oberflache.

Experimenteller Arbeitsablauf

Der folgende Graph veranschaulicht den schrittweisen Prozess zur Herstellung und
Charakterisierung der hydrophoben Beschichtungen.
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Abbildung 2: Experimenteller Arbeitsablauf zur Herstellung und Prifung hydrophober
Beschichtungen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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